Cas no 127984-74-1 (Lanreotide Acetate)

• Product name: Lanreotide Acetate
• CAS No: 127984-74-1
• MF: C₅₄H₆₉N₁₁O₁₀S₂^.C₂H₄O₂
• MW: 1156.37532
• CID: 897676
• PubChem ID: 329825182

Lanreotide Acetate Chemical and Physical Properties

Names and Identifiers

• 10-(4-aminobutyl)-19-[(2-amino-3-naphthalen-2-yl-propanoyl)amino]-N-(1 -carbamoyl-2-hydroxy-propyl)-16-[(4-hydroxyphenyl)methyl]-13-(1H-indol -3-ylmethyl)-6,9,12,15,18-pentaoxo-7-propan-2-yl-1,2-dithia-5,8,11,14, 17-pentazacycloicosane-4-carboxamide
• Somatulina
• 10-(4-aminobutyl)-19-[(2-amino-3-naphthalen-2-yl-propanoyl)amino]-N-(1 -carbamoyl-2-hydroxy-propyl)-16-[(4-hydroxyphenyl)meth
• 10-(4-aminobutyl)-19-[(2-amino-3-naphthalen-2-yl-propanoyl)amino]-N-(1 -carbamoyl-2-hydroxy-propyl)-16-[(4-hydroxyphenyl)methyl]-13-(1H-indol -3-ylmethyl)-6,9,12,15,18-pentaoxo-7-propan-2-yl-1,2-dithi
• Lanreotide Acetate
• 3-(2-Naphthalenyl)-D-alanyl-L-cysteinyl-L-tyrosyl-D-tryptophyl-L-lysyl-L-valyl-L-cysteinyl-L-threoninamide cyclic (2→7)-disulfide acetate
• Angiopeptin acetate
• BIM-23014C
• BIM 23014C
• Somatuline
• Lanreotide
• L000343
• Somatuline; Lanreotidum; BIM 23014C
• 3-(2-Naphthyl)-D-alanyl-L-cysteinyl-L-tyrosyl-D-tryptophyl-L-lysyl-L-valyl-L-cysteinyl-L-threoninamide cyclic (2-->7)-disulfide
• DC 13-116
• SCHEMBL14802383
• CVD-0019446
• 108736-35-2
• 127984-74-1
• (4S,7S,10S,13R,16S,19S)-13-((1H-indol-3-yl)methyl)-19-((R)-2-amino-3-(naphthalen-2-yl)propanamido)-N-((2S,3R)-1-amino-3-hydroxy-1-oxobutan-2-yl)-10-(4-aminobutyl)-16-(4-hydroxybenzyl)-7-isopropyl-6,9,12,15,18-pentaoxo-1,2-dithia-5,8,11,14,17-pentaazacycloicosane-4-carboxamide acetate
• PUDHBTGHUJUUFI-UHFFFAOYSA-N
• EN300-26911522
• BDBM627974
• BS-42393
• DA-54783
• 10-(4-aminobutyl)-N-(1-amino-3-hydroxy-1-oxobutan-2-yl)-19-[(2-amino-3-naphthalen-2-ylpropanoyl)amino]-16-[(4-hydroxyphenyl)methyl]-13-(1H-indol-3-ylmethyl)-6,9,12,15,18-pentaoxo-7-propan-2-yl-1,2-dithia-5,8,11,14,17-pentazacycloicosane-4-carboxamide
• DB06791
• 3-(2-Naphthalenyl)-D-alanyl-L-cysteinyl-L-tyrosyl-D-tryptophyl-L-lysyl-L-valyl-L-cysteinyl-L-threoninamide cyclic (2-->7)-disulfide acetate
• 2-({19-[2-amino-3-(naphthalen-2-yl)propanamido]-10-(4-aminobutyl)-16-[(4-hydroxyphenyl)methyl]-13-[(1H-indol-3-yl)methyl]-6,9,12,15,18-pentaoxo-7-(propan-2-yl)-1,2-dithia-5,8,11,14,17-pentaazacycloicosan-4-yl}formamido)-3-hydroxybutanamide
• Lanreotide acetate?
• 3-(2-Naphthalenyl)-D-alanyl-L-cysteinyl-L-tyrosyl-D-tryptophyl-L-lysyl-L-valyl-L-cysteinyl-L-threoninamide cyclic (2 inverted exclamation marku7)-disulfide acetate
• DA-54784
• CFA98474
• Lanreotide acetate salt
• SCHEMBL34091
• NCGC00181321-01
• Lanreotide; Angiopeptin; 3-(2-Naphthalenyl)-D-alanyl-L-cysteinyl-L-tyrosyl-D-tryptophyl-L-lysyl-L-valyl-L-cysteinyl-L-threoninamide cyclic (2-7)-disulfide; 127984-74-1
• GTPL2031

• Inchi： InChI=1S/C54H69N11O10S2.C2H4O2/c1-29(2)45-54(75)63-44(53(74)65-46(30(3)66)47(57)68)28-77-76-27-43(62-48(69)38(56)23-32-15-18-33-10-4-5-11-34(33)22-32)52(73)60-41(24-31-16-19-36(67)20-17-31)50(71)61-42(25-35-26-58-39-13-7-6-12-37(35)39)51(72)59-40(49(70)64-45)14-8-9-21-55;1-2(3)4/h4-7,10-13,15-20,22,26,29-30,38,40-46,58,66-67H,8-9,14,21,23-25,27-28,55-56H2,1-3H3,(H2,57,68)(H,59,72)(H,60,73)(H,61,71)(H,62,69)(H,63,75)(H,64,70)(H,65,74);1H3,(H,3,4)/t30-,38-,40+,41+,42-,43+,44+,45+,46+;/m1./s1
• InChI Key： DEXPIBGCLCPUHE-HPDHVNDUSA-N
• SMILES： CC([C@H]1C(N[C@H](C(N[C@H](C(N)=O)[C@H](O)C)=O)CSSC[C@H](NC([C@H](N)CC2=CC3=CC=CC=C3C=C2)=O)C(N[C@H](C(N[C@@H](C(N[C@H](C(N1)=O)CCCCN)=O)CC4=CNC5=CC=CC=C45)=O)CC6=CC=C(O)C=C6)=O)=O)C.CC(O)=O

Computed Properties

• Exact Mass: 1155.48869
• Monoisotopic Mass: 1095.46702979g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 14
• Hydrogen Bond Acceptor Count: 23
• Heavy Atom Count: 81
• Rotatable Bond Count: 19
• Complexity: 2000
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 9
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 406Ų
• XLogP3: 2.5

Experimental Properties

• PSA: 392.38

Lanreotide Acetate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H361
• Warning Statement： P281
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 63
• Safety Instruction： 36/37
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：Ⅲ
• Storage Condition：−20°C

Related Categories

• Other Chemical Reagents
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides